1-[(4-bromophenyl)sulfonyl]-1H-imidazole

• Molecular Formula: C9H7BrN2O2S
• Molecular Weight: 287.14 g/mol
• IUPAC Name: 1-(4-bromophenyl)sulfonylimidazole
• InChI: InChI=1S/C9H7BrN2O2S/c10-8-1-3-9(4-2-8)15(13,14)12-6-5-11-7-12/h1-7H
• InChI Key: JFPCJASRSXBOKD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)N2C=CN=C2)Br

Description

1-[(4-bromophenyl)sulfonyl]-1H-imidazole, also known as BPSI, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been found to have potential applications in various scientific fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been used as a building block for the synthesis of novel materials with unique properties. In biochemistry, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been used as a tool to study protein-protein interactions and enzyme activity.

Mechanism of Action

1-[(4-bromophenyl)sulfonyl]-1H-imidazole is known to inhibit the activity of certain enzymes, including carbonic anhydrase and histone deacetylases. By inhibiting these enzymes, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole can disrupt various cellular processes, leading to cell death or other physiological effects. 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has also been shown to bind to specific proteins, such as Hsp90, which are involved in cell signaling and regulation.
Biochemical and Physiological Effects
1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been shown to have various biochemical and physiological effects, depending on the specific application and concentration used. In cancer cells, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been found to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation models, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been shown to reduce inflammation and oxidative stress. In materials science, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole has been used to create materials with unique optical and electrical properties.

Advantages and Limitations for Lab Experiments

1-[(4-bromophenyl)sulfonyl]-1H-imidazole has several advantages for use in lab experiments, including its high purity and stability, ease of synthesis, and potential for diverse applications. However, 1-[(4-bromophenyl)sulfonyl]-1H-imidazole also has some limitations, such as its relatively low solubility in water and potential toxicity at high concentrations. Careful consideration should be taken when designing experiments using 1-[(4-bromophenyl)sulfonyl]-1H-imidazole to ensure accurate and reliable results.

Future Directions

There are several future directions for research involving 1-[(4-bromophenyl)sulfonyl]-1H-imidazole. One potential area of investigation is the development of 1-[(4-bromophenyl)sulfonyl]-1H-imidazole-based materials with specific properties, such as improved conductivity or enhanced optical properties. Another area of research is the identification of new targets for 1-[(4-bromophenyl)sulfonyl]-1H-imidazole inhibition, which could lead to the discovery of new drugs for various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of 1-[(4-bromophenyl)sulfonyl]-1H-imidazole and its potential side effects.

Synthesis Methods

1-[(4-bromophenyl)sulfonyl]-1H-imidazole can be synthesized using a simple and efficient method that involves the reaction of 4-bromoaniline with sulfur dioxide and oxygen in the presence of a catalyst. The resulting product is then treated with an imidazole derivative to yield 1-[(4-bromophenyl)sulfonyl]-1H-imidazole. This method has been shown to produce 1-[(4-bromophenyl)sulfonyl]-1H-imidazole in high yields and purity, making it a suitable approach for large-scale production.